N-(4-(7-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl)-4-phenylbutanamide

• IUPAC Name: N-[4-(7-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl]-4-phenylbutanamide
• InChI: InChI=1S/C23H22N4O/c1-17-14-15-27-16-21(26-23(27)24-17)19-10-12-20(13-11-19)25-22(28)9-5-8-18-6-3-2-4-7-18/h2-4,6-7,10-16H,5,8-9H2,1H3,(H,25,28)
• InChI Key: REFNFYYAFVQCOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC(=CN2C=C1)C3=CC=C(C=C3)NC(=O)CCCC4=CC=CC=C4
• Molecular Formula: C23H22N4O
• Molecular Weight: 370.4 g/mol

Description

The compound “N-(4-(7-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl)-4-phenylbutanamide” is a complex organic molecule. It contains an imidazo[1,2-a]pyrimidine core, which is a fused bicyclic heterocycle consisting of an imidazole ring fused to a pyrimidine ring. This core is substituted with a phenyl group at the 4-position and a 4-phenylbutanamide group at the N-position.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the imidazo[1,2-a]pyrimidine core, with the phenyl and 4-phenylbutanamide groups attached as substituents. The exact 3D structure would depend on the specific spatial arrangement of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the imidazo[1,2-a]pyrimidine core and the phenyl groups. For example, it would likely be a solid at room temperature.

Scientific Research Applications

Pharmaceutical Research: Anticancer Properties

This compound has been studied for its potential anticancer properties. The imidazo[1,2-a]pyrimidine moiety is a common feature in many pharmacologically active compounds. Research has indicated that derivatives of imidazo[1,2-a]pyrimidine exhibit promising activity against various cancer cell lines. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some imidazo[1,2-a]pyrimidine derivatives have been studied for their antituberculosis activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it is used. Without specific information, it’s difficult to provide a detailed analysis.

Future Directions

The future directions for research on this compound would likely depend on its intended use and the results of initial studies. For example, if it shows promise as an antituberculosis agent, future research might focus on optimizing its structure for increased activity and reduced side effects.